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Compound of Interest

Compound Name: Delmadinone Acetate

Cat. No.: B195053 Get Quote

CAS Number: 13698-49-2

An In-depth Guide for Researchers and Drug Development Professionals

Abstract
Delmadinone acetate (DMA) is a potent synthetic steroidal progestin and anti-androgen used

primarily in veterinary medicine. This document provides a comprehensive technical overview

of its core properties, including physicochemical characteristics, pharmacological actions, and

detailed experimental methodologies. It is intended to serve as a valuable resource for

researchers, scientists, and professionals involved in drug development and related fields.

Physicochemical Properties
Delmadinone acetate is a white to pale beige solid powder. Its fundamental physicochemical

properties are summarized in the table below, providing a foundational understanding of its

chemical identity and behavior.
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Property Value Reference

CAS Number 13698-49-2 [1]

Molecular Formula C₂₃H₂₇ClO₄ [1][2]

Molecular Weight 402.91 g/mol [1][2]

Appearance
Solid powder, Pale Beige to

Light Beige
[3]

Melting Point 168-170 °C [1]

Solubility

Slightly soluble in Chloroform

and Methanol. Water solubility:

6.07 mg/L (at 37 °C).

[4]

Storage

Dry, dark, and at 0 - 4 °C for

short term (days to weeks) or

-20 °C for long term (months to

years).

[3]

Pharmacology
Delmadinone acetate exhibits a multi-faceted pharmacological profile, acting primarily as a

progestogen and an anti-androgen, with weak glucocorticoid activity.[2][3] Its therapeutic

effects in androgen-dependent conditions stem from its integrated mechanisms of action.

Mechanism of Action
The primary mechanisms of action of Delmadinone acetate include:

Androgen Receptor Blockade: DMA competitively antagonizes androgen receptors, thereby

inhibiting the biological effects of endogenous androgens like testosterone and

dihydrotestosterone (DHT).[2][3]

5α-Reductase Inhibition: It inhibits the enzyme 5α-reductase, which is responsible for the

conversion of testosterone to the more potent androgen, DHT.[2] This action is particularly

relevant in tissues where DHT is the primary androgenic driver, such as the prostate.
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Antigonadotropic Effects: By exerting negative feedback on the hypothalamic-pituitary-

gonadal axis, DMA suppresses the release of gonadotropins (luteinizing hormone - LH),

leading to decreased testicular testosterone production.[2][5]

These actions collectively result in a significant reduction of androgenic stimulation in target

tissues, making it effective in the management of conditions like benign prostatic hyperplasia.

[3]

Receptor Binding Profile
While specific Ki or IC50 values for Delmadinone acetate are not readily available in the public

domain, its classification as a potent progestin and anti-androgen indicates significant binding

affinity for the progesterone and androgen receptors. It is also noted to have weak

glucocorticoid properties, suggesting some interaction with the glucocorticoid receptor.

Signaling Pathways
The biological effects of Delmadinone acetate are mediated through its interaction with

intracellular steroid hormone receptors, which function as ligand-activated transcription factors.

The generalized signaling pathways are depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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